Cas no 111859-86-0 (Ethanone,1-[3-(dimethylamino)-2-thienyl]-)

• Product Name: Ethanone,1-[3-(dimethylamino)-2-thienyl]-
• CAS No: 111859-86-0
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 129443
• PubChem ID: 21627276
• Update Time: 2025-04-18

Ethanone,1-[3-(dimethylamino)-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[3-(dimethylamino)-2-thienyl]-
• Ethanone, 1-[3-(dimethylamino)-2-thienyl]- (9CI)
• Ethanone, 1-[3-(dimethylamino)-2-thienyl]- (9ci) Registry number
• Ethanone, 1-[3-(dimethylamino)-2-thienyl]-
• 1-[3-(DIMETHYLAMINO)THIOPHEN-2-YL]ETHANONE
• Ethanone,1-[3-(dimethylamino)-2-thienyl]-(9ci)
• 111859-86-0

• Inchi： 1S/C8H11NOS/c1-6(10)8-7(9(2)3)4-5-11-8/h4-5H,1-3H3
• InChI Key： WXWQGNQDWULAMS-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(C)=O)N(C)C

Computed Properties

• Exact Mass: 169.05623
• Monoisotopic Mass: 169.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.6Ų

Experimental Properties

• PSA: 20.31